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Compound of Interest

Compound Name: 2-Methoxypropanal

Cat. No.: B1605373

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a technical audience and
is based on publicly available data. A complete, legally binding Safety Data Sheet (SDS) from a
direct supplier should always be consulted for the most accurate and up-to-date information
before handling 2-Methoxypropanal.

Introduction

2-Methoxypropanal (CAS No. 6142-38-7) is a chemical intermediate with potential
applications in various fields of chemical synthesis.[1] A thorough understanding of its safety
profile and proper handling procedures is paramount for ensuring the safety of laboratory and
manufacturing personnel. This guide provides a comprehensive overview of the known
hazards, physical and chemical properties, and recommended handling precautions for 2-
Methoxypropanal, compiled from available safety and toxicological data.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of 2-
Methoxypropanal. It is important to note that some of this data may be based on
computational models rather than experimental determination and should be treated as
indicative.
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Property Value Source(s)
CAS Number 6142-38-7 [1][21[3]
Molecular Formula C4H802 [1][2]
Molecular Weight 88.11 g/mol [1]

Boiling Point 64.7 °C at 760 mmHg [2]

78-80 °C [3]

Density 0.893 g/cm?3 [2]

1.41E-12 mmHg at 25°C

Vapor Pressure
(Calculated)

[2]

Flash Point Data not available

2-Methoxypropionaldehyde,
Synonyms
Propanal, 2-methoxy-

[1]

Hazard Identification and GHS Classification

2-Methoxypropanal is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are

associated with its flammability and its irritant effects on the skin, eyes, and respiratory system.

GHS Hazard Statements:

H225: Highly flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Source: PubChem

Toxicological Information
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Detailed toxicological data for 2-Methoxypropanal is limited in publicly accessible literature.
The following values are sourced from a secondary database, which references an
unpublished report from Shell Chemical Company. Therefore, these values should be
considered with caution.

Test Species Route Value Source(s)
LD50 Mouse Oral 950 mg/kg [4]
LD50 Rat Oral 940 mg/kg [4]
LD50 Rabbit Dermal 800 mg/kg [4]
LCLo Rat Inhalation 1500 ppm/4H [4]

Occupational Exposure Limits (OELS):

No specific Permissible Exposure Limits (PEL) or Threshold Limit Values (TLV) have been
established for 2-Methoxypropanal.

Handling Precautions and Safety Recommendations

Based on the known GHS hazards, the following handling precautions are recommended. A
logical workflow for determining these precautions is illustrated in the diagram below.
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GHS Hazard Identification
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Handling Precautions

Fire Safety:
- Keep away from ignition sources
- Use non-sparking tools
- Ground/bond equipment
- Use explosion-proof electricals

Personal Protective Equipment (PPE):
- Chemical resistant gloves (e.qg., nitrile)
- Safety goggles or face shield
- Flame-retardant lab coat

First Aid Measures:
- Eye wash station readily available
- Safety shower readily available

Caption: Logical workflow from GHS hazards to handling precautions for 2-Methoxypropanal.

Requires

Engineering Controls:
- Work in a well-ventilated area
- Use a chemical fume hood

Click to download full resolution via product page

Personal Protective Equipment (PPE)

+ Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

splashes.

« Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber). Wear a lab coat to

prevent skin contact.
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» Respiratory Protection: If working outside of a fume hood or in an area with inadequate
ventilation, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.

Engineering Controls
o Ventilation: Always handle 2-Methoxypropanal in a well-ventilated area. A chemical fume

hood is strongly recommended to minimize inhalation exposure.

o Fire Safety: Due to its high flammability, all sources of ignition (open flames, sparks, hot
surfaces) must be eliminated from the work area. Use non-sparking tools and explosion-
proof electrical equipment. Ensure that containers are properly bonded and grounded during
transfer to prevent static discharge.

Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

» Keep away from heat, sparks, and open flames.

Spill and Disposal

 In case of a spill, evacuate the area and eliminate all ignition sources.

o Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite) and place it
in a sealed container for disposal.

» Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols: A Generalized Approach to
Acute Toxicity Testing

While the specific experimental protocols for the toxicological data cited for 2-
Methoxypropanal are not publicly available, the following diagram illustrates a generalized
workflow for conducting acute toxicity studies (LD50/LC50) for a chemical substance. This
provides a conceptual understanding of how such data is generated.
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Phase 1: Study Design & Preparation

Characterize Test Substance
(Purity, Stability)

Select Animal Model
(e.g., Rat, Mouse)

Preliminary Range-Finding Study
to Determine Dose Levels

Phase 2: In}Life Phase

Administer Single Dose via Route:
- Oral (gavage)
- Dermal (application)
- Inhalation (exposure chamber)

Observe for Clinical Signs of Toxicity
and Mortality for 14 Days

Phase 3: Data Analysis & Reporting

Gross Necropsy of All Animals

Statistical Calculation of
LD50 or LC50 Value

Final Study Report Generation

Click to download full resolution via product page

Caption: Generalized experimental workflow for acute toxicity testing of a chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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